Cas no 10154-60-6 (Benzenecarbothioic acid, S-2-naphthalenyl ester)
10154-60-6 structure
Product Name:Benzenecarbothioic acid, S-2-naphthalenyl ester
CAS No:10154-60-6
MF:C17H12OS
MW:264.341583251953
CID:1129381
PubChem ID:14866848
Update Time:2025-04-20
Benzenecarbothioic acid, S-2-naphthalenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioic acid, S-2-naphthalenyl ester
- S-naphthalen-2-yl benzenecarbothioate
- 2-naphthalenethiol benzoate
- S-[2]-naphthyl thiobenzoate
- S-naphthalen-2-yl benzoate
- S-naphthalen-2-yl benzothioate
- thiobenzoic acid S-[2]naphthyl ester
- (NAPHTHALEN-2-YLSULFANYL)(PHENYL)METHANONE
- DTXSID60564815
- 10154-60-6
-
- Inchi: 1S/C17H12OS/c18-17(14-7-2-1-3-8-14)19-16-11-10-13-6-4-5-9-15(13)12-16/h1-12H
- InChI Key: WXVZCQAFHBNAFL-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC=CC=1)=O)C1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 264.06100
- Monoisotopic Mass: 264.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 4.77230
Benzenecarbothioic acid, S-2-naphthalenyl ester Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
10154-60-6 (Benzenecarbothioic acid, S-2-naphthalenyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk